Cas no 1394122-72-5 (2,7-Diazaspiro[4.4]nonane dihydrochloride)

• Product Name: 2,7-Diazaspiro[4.4]nonane dihydrochloride
• CAS No: 1394122-72-5
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• MDL: MFCD10700113
• CID: 4593785
• PubChem ID: 71743800
• Update Time: 2025-06-12

2,7-Diazaspiro[4.4]nonane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,7-diazaspiro[4.4]nonane dihydrochloride
• 2,7-DIAZA-SPIRO[4.4]NONANE 2HCL
• 2,7-Diaza-spiro[4.4]nonane dihydrochloride
• 2,7-diazaspiro[4.4]nonane;dihydrochloride
• 2,7-diazaspiro[4.4]nonane dihydrochloirde
• 1422AJ
• SB33309
• AKOS023091028
• CS-W000745
• 2,7-diazaspiro[4.4]nonanedihydrochloride
• AS-42244
• 1394122-72-5
• MFCD10700113
• 2,7-Diazaspiro[4.4]nonane dihydrochloride

• MDL： MFCD10700113
• Inchi： 1S/C7H14N2.2ClH/c1-3-8-5-7(1)2-4-9-6-7;;/h8-9H,1-6H2;2*1H
• InChI Key： HMRHZCZCCRKDBB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC2(CNCC2)C1

Computed Properties

• Exact Mass: 198.0690539g/mol
• Monoisotopic Mass: 198.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 97.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazaspirononane derivatives

Additional information on 2,7-Diazaspiro[4.4]nonane dihydrochloride

Introduction to 2,7-Diazaspiro[4.4]nonane dihydrochloride (CAS No. 1394122-72-5)

2,7-Diazaspiro[4.4]nonane dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1394122-72-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This spirocyclic diamine derivative has garnered attention due to its unique structural framework and potential biological activities, making it a subject of extensive investigation in drug discovery and development.

The molecular structure of 2,7-Diazaspiro[4.4]nonane dihydrochloride consists of a spirocyclic core, where two nitrogen-containing rings are connected by a single carbon atom. This spiro arrangement imparts rigidity to the molecule, which can influence its interactions with biological targets. The presence of two amine groups at the 2- and 7-positions enhances its reactivity and potential for further functionalization, opening avenues for the synthesis of more complex derivatives.

In recent years, spirocyclic compounds have emerged as privileged scaffolds in medicinal chemistry due to their ability to exhibit high binding affinity and selectivity towards biological receptors. The spirocyclic framework of 2,7-Diazaspiro[4.4]nonane dihydrochloride is particularly noteworthy for its potential applications in the development of small-molecule drugs targeting neurological disorders, inflammatory conditions, and other diseases.

One of the most compelling aspects of 2,7-Diazaspiro[4.4]nonane dihydrochloride is its structural versatility. The spirocyclic core can be modified at various positions to tailor its pharmacological properties. For instance, substituents introduced at the 2- and 7-positions can alter the compound's solubility, metabolic stability, and binding affinity to specific enzymes or receptors. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug-like characteristics.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of spirocyclic compounds, including 2,7-Diazaspiro[4.4]nonane dihydrochloride, to identify potential hits with desired biological activities. Machine learning algorithms have been employed to predict binding affinities and pharmacokinetic properties, accelerating the drug discovery process. These computational approaches have revealed that 2,7-Diazaspiro[4.4]nonane dihydrochloride exhibits promising interactions with targets involved in pain modulation and neuroprotection.

Experimental studies have further elucidated the pharmacological profile of 2,7-Diazaspiro[4.4]nonane dihydrochloride. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis and neurodegenerative diseases. Additionally, preclinical studies in animal models have shown that derivatives of this compound exhibit analgesic effects comparable to existing non-opioid analgesics.

The synthesis of 2,7-Diazaspiro[4.4]nonane dihydrochloride presents unique challenges due to its complex spirocyclic structure. However, recent developments in synthetic methodologies have enabled more efficient and scalable production routes. Transition-metal-catalyzed reactions have been particularly useful in constructing the spirocyclic core under mild conditions. Furthermore, green chemistry principles have been integrated into synthetic protocols to minimize waste and improve sustainability.

The hydrochloride salt form of 2,7-Diazaspiro[4.4]nonane dihydrochloride enhances its solubility in aqueous media, facilitating formulation into pharmaceutical dosage forms such as tablets and injectables. This improved solubility is critical for achieving optimal bioavailability and therapeutic efficacy. Formulation studies are ongoing to optimize delivery systems that can enhance the compound's stability and target specificity.

Regulatory considerations play a crucial role in the development of novel pharmaceutical compounds like 2,7-Diazaspiro[4.4]nonane dihydrochloride (CAS No. 1394122-72-5). Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently under controlled conditions. Additionally, preclinical safety studies are essential to assess potential toxicity profiles before human clinical trials can commence.

The future prospects for 2,7-Diazaspiro[4.4]nonane dihydrochloride are promising, with ongoing research focused on expanding its therapeutic applications through structural optimization and combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.